1-Bromo-2,4-bis(methoxymethoxy)benzene

• CAS RN: 295788-93-1
• Molecular Formula: C10H13BrO4
• Molecular Weight: 277.11 g/mol
• IUPAC Name: 1-bromo-2,4-bis(methoxymethoxy)benzene
• InChI: InChI=1S/C10H13BrO4/c1-12-6-14-8-3-4-9(11)10(5-8)15-7-13-2/h3-5H,6-7H2,1-2H3
• InChI Key: RBEZSHBGSUCUAJ-UHFFFAOYSA-N
• SMILES: COCOC1=CC(=C(C=C1)Br)OCOC

Description

1-Bromo-2,4-bis(methoxymethoxy)benzene is a useful research compound. Its molecular formula is C10H13BrO4 and its molecular weight is 277.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-bromoresorcinol (30 g, 159 mmol) in acetone (300 ml) were added potassium carbonate (66 g, 471 mmol) and chloromethyl methyl ether (30 ml, 397 mmol) under ice-cooling and the mixture was stirred at room temperature for 22 hr. The reaction mixture was concentrated and water was added. The mixture was extracted with ethyl acetate and the organic layer was washed with saturated brine and dried over anhydrous magnesium sulfate. After filtration, the solvent was evaporated under reduced pressure to give 1-bromo-2,4-bismethoxymethoxybenzene as a crude product. The obtained compound was used in Step 2 without further purification.